Vat Blue 64
Vat Blue 64
Brand Name:
Vulcanchem
CAS No.:
15935-52-1
VCID:
VC0100072
InChI:
InChI=1S/C44H26N6O7/c45-35-27(19-29(47-41(55)21-11-3-1-4-12-21)31-33(35)39(53)25-17-9-7-15-23(25)37(31)51)43-49-50-44(57-43)28-20-30(48-42(56)22-13-5-2-6-14-22)32-34(36(28)46)40(54)26-18-10-8-16-24(26)38(32)52/h1-20H,45-46H2,(H,47,55)(H,48,56)
SMILES:
C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C(=C2)C4=NN=C(O4)C5=CC(=C6C(=C5N)C(=O)C7=CC=CC=C7C6=O)NC(=O)C8=CC=CC=C8)N)C(=O)C9=CC=CC=C9C3=O
Molecular Formula:
C44H26N6O7
Molecular Weight:
750.727
Vat Blue 64
CAS No.: 15935-52-1
Main Products
VCID: VC0100072
Molecular Formula: C44H26N6O7
Molecular Weight: 750.727
| CAS No. | 15935-52-1 |
|---|---|
| Product Name | Vat Blue 64 |
| Molecular Formula | C44H26N6O7 |
| Molecular Weight | 750.727 |
| IUPAC Name | N-[4-amino-3-[5-(1-amino-4-benzamido-9,10-dioxoanthracen-2-yl)-1,3,4-oxadiazol-2-yl]-9,10-dioxoanthracen-1-yl]benzamide |
| Standard InChI | InChI=1S/C44H26N6O7/c45-35-27(19-29(47-41(55)21-11-3-1-4-12-21)31-33(35)39(53)25-17-9-7-15-23(25)37(31)51)43-49-50-44(57-43)28-20-30(48-42(56)22-13-5-2-6-14-22)32-34(36(28)46)40(54)26-18-10-8-16-24(26)38(32)52/h1-20H,45-46H2,(H,47,55)(H,48,56) |
| Standard InChIKey | GBMNMRCKYNZALS-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C(=C2)C4=NN=C(O4)C5=CC(=C6C(=C5N)C(=O)C7=CC=CC=C7C6=O)NC(=O)C8=CC=CC=C8)N)C(=O)C9=CC=CC=C9C3=O |
| PubChem Compound | 44149116 |
| Last Modified | Nov 11 2021 |
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